Cas no 733736-43-1 (3-(1,3-Dioxan-4-yl)propanoic acid)

• Product Name: 3-(1,3-Dioxan-4-yl)propanoic acid
• CAS No: 733736-43-1
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 5949599
• PubChem ID: 165771112
• Update Time: 2025-06-11

3-(1,3-Dioxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6729802
• 733736-43-1
• 3-(1,3-dioxan-4-yl)propanoic acid
• 3-(1,3-Dioxan-4-yl)propanoic acid

• Inchi： 1S/C7H12O4/c8-7(9)2-1-6-3-4-10-5-11-6/h6H,1-5H2,(H,8,9)
• InChI Key： QLSLIMCCBKKAMD-UHFFFAOYSA-N
• SMILES： O1COCCC1CCC(=O)O

Computed Properties

• Exact Mass: 160.07355886g/mol
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(1,3-Dioxan-4-yl)propanoic acid

3-(1,3-Dioxan-4-yl)propanoic acid (CAS No. 733736-43-1): A Comprehensive Overview

3-(1,3-Dioxan-4-yl)propanoic acid (CAS No. 733736-43-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound, characterized by its unique dioxane ring structure and propanoic acid moiety, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular formula, C₇H₁₂O₄, and distinct functional groups make it a valuable building block for researchers exploring drug discovery, biodegradable materials, and green chemistry applications.

The chemical name 3-(1,3-Dioxan-4-yl)propanoic acid reflects its structural composition, where the 1,3-dioxane ring is linked to a propanoic acid chain. This combination imparts both stability and reactivity, making it a sought-after compound in organic synthesis. Recent trends in sustainable chemistry have highlighted the importance of such intermediates, as they often enable more efficient and environmentally friendly synthetic routes. For instance, the dioxane ring can act as a protective group or a scaffold for further functionalization, aligning with the growing demand for atom-economical and waste-minimizing processes.

In the context of pharmaceutical applications, 3-(1,3-Dioxan-4-yl)propanoic acid has been explored as a precursor for bioactive molecules. Its ability to integrate into larger frameworks makes it a candidate for developing targeted therapies, particularly in areas like anti-inflammatory drugs and metabolic disorder treatments. Researchers are also investigating its potential in prodrug design, where the dioxane ring could enhance solubility or bioavailability. These applications resonate with current healthcare trends, such as personalized medicine and the search for novel small-molecule therapeutics.

From a material science perspective, this compound’s hybrid structure offers intriguing possibilities. The dioxane component provides rigidity, while the carboxylic acid group allows for polymerization or cross-linking. This duality is relevant to the development of biodegradable polymers and smart materials, which are pivotal in addressing plastic pollution and advancing sustainable packaging solutions. As industries pivot toward circular economy models, intermediates like 3-(1,3-Dioxan-4-yl)propanoic acid are gaining traction for their role in creating eco-friendly alternatives.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 3-(1,3-Dioxan-4-yl)propanoic acid, ensuring its purity and suitability for high-end applications. Quality control is paramount, especially when the compound is used in GMP-compliant syntheses. Suppliers and manufacturers often highlight its technical specifications, including melting point, solubility, and storage conditions, to meet the rigorous demands of research laboratories and industrial-scale production.

In summary, 3-(1,3-Dioxan-4-yl)propanoic acid (CAS No. 733736-43-1) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug development to green materials—align with global priorities such as sustainability and health advancement. As scientific inquiry continues to evolve, this compound is poised to play an even more prominent role in shaping the future of chemical research and industrial applications.